Cas no 1337303-57-7 (3-(2-chloro-5-nitrophenyl)methylpyrrolidine)

• Product Name: 3-(2-chloro-5-nitrophenyl)methylpyrrolidine
• CAS No: 1337303-57-7
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 6316093
• PubChem ID: 165679576
• Update Time: 2025-06-12

3-(2-chloro-5-nitrophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-nitrophenyl)methylpyrrolidine
• 3-[(2-chloro-5-nitrophenyl)methyl]pyrrolidine
• EN300-1979875
• 1337303-57-7

• Inchi： 1S/C11H13ClN2O2/c12-11-2-1-10(14(15)16)6-9(11)5-8-3-4-13-7-8/h1-2,6,8,13H,3-5,7H2
• InChI Key： UGUPILJARIXNLK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC1CNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.0665554g/mol
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(2-chloro-5-nitrophenyl)methylpyrrolidine

Comprehensive Overview of 3-(2-chloro-5-nitrophenyl)methylpyrrolidine (CAS No. 1337303-57-7)

The compound 3-(2-chloro-5-nitrophenyl)methylpyrrolidine (CAS No. 1337303-57-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrrolidine ring and a nitrophenyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-(2-chloro-5-nitrophenyl)methylpyrrolidine?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. The chloro and nitro functional groups provide reactive sites for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In the context of current trends, 3-(2-chloro-5-nitrophenyl)methylpyrrolidine aligns with the growing demand for small molecule therapeutics and precision agriculture solutions. Its structural motif is frequently encountered in compounds targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development. Additionally, the nitrophenyl group is often associated with compounds exhibiting herbicidal or fungicidal activity, making it relevant to sustainable crop protection strategies.

From a physicochemical perspective, this compound exhibits moderate solubility in organic solvents, which is crucial for its handling in laboratory settings. The presence of both electron-withdrawing (nitro) and electron-donating (pyrrolidine) groups creates an interesting electronic profile that influences its reactivity. These characteristics are frequently discussed in forums focusing on structure-activity relationships (SAR) and medicinal chemistry optimization.

Quality control of 3-(2-chloro-5-nitrophenyl)methylpyrrolidine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity standards are critical, especially when the compound is used as a reference material or building block in pharmaceutical synthesis. This aligns with the industry's emphasis on quality by design (QbD) principles and regulatory compliance.

The compound's stability profile is another area of interest. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain its integrity over time. This aspect is particularly important for researchers who frequently search for "long-term storage recommendations for sensitive intermediates" or "handling protocols for nitrophenyl derivatives".

In the broader context of chemical innovation, 3-(2-chloro-5-nitrophenyl)methylpyrrolidine represents the type of sophisticated intermediate that enables breakthroughs in fragment-based drug discovery. Its modular structure allows for efficient parallel synthesis approaches, which are increasingly important in the era of combinatorial chemistry and AI-assisted molecular design.

Environmental considerations are also relevant when working with this compound. While not classified as hazardous, proper waste management procedures should be followed for its nitroaromatic component. This aligns with the pharmaceutical industry's growing focus on green chemistry principles and sustainable manufacturing practices.

From a commercial perspective, the availability of 3-(2-chloro-5-nitrophenyl)methylpyrrolidine from reliable suppliers is crucial for research continuity. Many users search for "bulk suppliers of CAS 1337303-57-7" or "custom synthesis options for pyrrolidine derivatives", highlighting the importance of robust supply chains in chemical research.

Looking forward, the applications of this compound may expand into emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor development. Its structural features make it a potential candidate for these cutting-edge therapeutic modalities, which are currently among the most searched topics in medicinal chemistry.

In conclusion, 3-(2-chloro-5-nitrophenyl)methylpyrrolidine (CAS No. 1337303-57-7) represents a versatile chemical building block with significant potential across multiple research domains. Its unique combination of functional groups and synthetic accessibility make it particularly valuable in today's dynamic landscape of drug discovery and agrochemical development.